1-[(4-Fluorophenyl)methyl]-6-oxo-N-(1-phenylethyl)pyridazine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-6-oxo-N-(1-phenylethyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O2/c1-14(16-5-3-2-4-6-16)22-20(26)18-11-12-19(25)24(23-18)13-15-7-9-17(21)10-8-15/h2-12,14H,13H2,1H3,(H,22,26)
• InChI Key: XVFDLISUUFNHIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

AB-FUBINACA has a molecular formula of C20H21FN4O2 and a molecular weight of approximately 368.4 g/mol . It is included in Schedule II of the 1971 Convention on Psychotropic Substances, indicating its controlled status.

Molecular Structure Analysis

The presence of the fluorophenyl group distinguishes AB-FUBINACA from other synthetic cannabinoids.

Scientific Research Applications

Synthetic Methodologies and Derivative Compounds

Expedient Synthesis of Pyrrolo[1,2-b]pyridazine Derivatives : A novel synthesis approach involving 2-[2-(4-fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-pentanoic acid phenylamide has been developed, showcasing a pathway to pyrrolo[1,2-b]pyridazine derivatives through tertiary butyl carbazate condensation and subsequent chalcone condensation (Sagyam et al., 2009).

Discovery of Selective Met Kinase Inhibitors : Derivatives of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, including structures closely related to the queried compound, have been identified as potent and selective Met kinase inhibitors, highlighting their significance in cancer therapy (Schroeder et al., 2009).

Pyridazino[3,4-b][1,5]Benzodiazepin-5-Ones Synthesis : Starting from 3,6-dichloropyridazine-4-carboxylic acid chloride, a series of pyridazino[3,4-b][1,5]benzodiazepin-5-ones were prepared, indicating a methodological exploration into structurally diverse heterocyclic compounds with potential therapeutic uses (Heinisch et al., 1996).

Potential Biological Activities

Antibacterial Agents Synthesis : Novel pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives, which share a structural resemblance to the compound , have been synthesized and evaluated for their potent antibacterial activity against various Gram-positive clinical isolates, illustrating the compound's relevance in addressing antibiotic resistance challenges (Asahina et al., 2008).

Antitumor Activity Exploration : The synthesis and crystal structure determination of compounds structurally related to the queried compound, such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, have been reported with an emphasis on their inhibitory effects on cancer cell proliferation, underscoring the compound's potential in cancer research (Hao et al., 2017).

Future Directions

: UNODC Substance Details : SpringerLink: AB-CHFUPYCA

Mechanism of Action

Mode of Action

It is known that the compound is involved in a reaction with tertiary butyl carbazate, followed by condensation with a chalcone . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the biological system.

Biochemical Pathways

The compound’s involvement in the synthesis of pyrrolo[1,2-b]pyridazine derivatives suggests that it may impact related biochemical pathways .